1-ethyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C16H19F3N6O/c1-2-25-8-5-12(23-25)15(26)22-11-3-6-24(7-4-11)14-9-13(16(17,18)19)20-10-21-14/h5,8-11H,2-4,6-7H2,1H3,(H,22,26)
• InChI Key: SRBCATPAESIDFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C16H19F3N6O
• Molecular Weight: 368.36 g/mol

Description

1-ethyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C16H19F3N6O and its molecular weight is 368.364. The purity is usually 95%.
BenchChem offers high-quality 1-ethyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Potential

• Anticancer and Anti-5-lipoxygenase Agents : A study synthesized a novel series of pyrazolopyrimidines derivatives to evaluate their potential as anticancer and anti-5-lipoxygenase agents. Compounds were screened for their cytotoxicity against HCT-116 and MCF-7 cancer cell lines, and for 5-lipoxygenase inhibition activities. The structure-activity relationship was discussed to understand the compounds' efficacy (Rahmouni et al., 2016).

Antimicrobial Activity

• GyrB Inhibitors for Tuberculosis : Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed and synthesized as part of a study to find new Mycobacterium tuberculosis GyrB inhibitors. One compound showed promising activity against all tests, including MS GyrB IC50 and MTB DNA gyrase inhibition, indicating its potential as a therapeutic agent against tuberculosis (Jeankumar et al., 2013).

Neurological Research

• Glycine Transporter 1 Inhibitor : A study identified a potent and orally available glycine transporter 1 (GlyT1) inhibitor, highlighting its structural diversity and potential for treating disorders associated with GlyT1, such as schizophrenia. The compound exhibited potent GlyT1 inhibitory activity and improved pharmacokinetic profiles, indicating its value for further neurological research (Yamamoto et al., 2016).

Agrochemical and Nematocidal Evaluation

• Fungicides and Nematocides : Pyrazole carboxamide derivatives, including compounds with a trifluoromethyl group, were evaluated for their agrochemical potential, particularly as fungicides and nematocides. Although these derivatives showed weak fungicidal activity, some exhibited significant nematocidal activity against M. incognita, a nematode pest, demonstrating their potential use in agriculture (Zhao et al., 2017).

Synthesis of Heterocyclic Compounds

• Heterocyclic Synthesis : Research into the synthesis of novel heterocyclic compounds using pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives as building blocks has been conducted. These studies focus on developing new chemical entities with potential biological activities, leveraging the structural versatility of pyrazolopyrimidines (Rahmouni et al., 2014).